(9Z,13S)-12,13-epoxyoctadeca-9,11-dienoic acid

• Molecular Formula: C18H30O3
• Molecular Weight: 294.4 g/mol
• IUPAC Name: (Z,11Z)-11-[(3S)-3-pentyloxiran-2-ylidene]undec-9-enoic acid
• InChI: InChI=1S/C18H30O3/c1-2-3-10-13-16-17(21-16)14-11-8-6-4-5-7-9-12-15-18(19)20/h8,11,14,16H,2-7,9-10,12-13,15H2,1H3,(H,19,20)/b11-8-,17-14-/t16-/m0/s1
• InChI Key: ZFVKKBAQVWQQHP-ALADIWIOSA-N
• Isomeric SMILES: CCCCC[C@H]1/C(=C/C=C\CCCCCCCC(=O)O)/O1
• SMILES: CCCCCC1C(=CC=CCCCCCCCC(=O)O)O1

Description

(9Z,13S)-12,13-epoxyoctadeca-9,11-dienoic acid is the (9Z)-isomer of (13S)-12,13-epoxyoctadeca-9,11-dienoic acid. It is a conjugate acid of a (9Z,13S)-12,13-epoxyoctadeca-9,11-dienoate.

Scientific Research Applications

Structural Analysis and Configuration

The geometrical configuration of (9Z,13S)-12,13-epoxyoctadeca-9,11-dienoic acid, an allene oxide reaction product, has been studied using NMR spectroscopy. This configuration was determined under the catalysis of flaxseed allene oxide synthase (CYP74A), establishing the structure of this compound (Medvedeva et al., 2005).

Transformation and Derivatives

Research shows acid-catalyzed transformation of hydroperoxylinoleic acid into various compounds, including (Z)-12,13-epoxy-11-hydroxy-9-octadecenoic acid, demonstrating its reactivity and potential for producing diverse derivatives (Gardner et al., 1984).

Involvement in Lipid Peroxidation

Studies have identified the role of compounds like 13-hydroperoxyoctadeca-9,11,15-trienoic acid in lipid peroxidation processes, where its reaction results in products like 13-oxooctadeca-9,11,15-trienoic acid, showcasing its involvement in complex biochemical reactions (Wilcox & Marnett, 1993).

Synthesis and Chemical Properties

The synthesis of 9,12-epoxyoctadeca-9,11-dienoic acid and its furanoid structure have been confirmed by spectroscopic techniques. This highlights its potential for various applications in organic synthesis and pharmaceutical research (Alaiz et al., 1988).

Role in Fatty Acid Metabolism

The conversion of linoleic acid hydroperoxide to various fatty acids, including hydroxy, keto, and epoxyhydroxy acids, points to the significant role of these compounds in fatty acid metabolism and potentially in pathophysiological processes (Dix & Marnett, 1985).